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Compound of Interest

Compound Name: 5-bromo-1,3-dimethyl-1H-indazole

Cat. No.: B1291714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-1,3-dimethyl-1H-indazole is a substituted indazole derivative. The indazole core is a

key pharmacophore found in numerous compounds with a wide range of biological activities,

making its derivatives, such as this one, valuable as building blocks in medicinal chemistry and

drug discovery.[1][2] Indazole compounds have shown potential in the development of

treatments for conditions like cancer, inflammation, and pain.[1][2] This document provides a

summary of the available technical data for 5-bromo-1,3-dimethyl-1H-indazole.

Chemical and Physical Properties
A summary of the key physicochemical properties for 5-bromo-1,3-dimethyl-1H-indazole is

presented in the table below. This data is essential for its handling, characterization, and use in

chemical synthesis.
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Property Value Reference

CAS Number 552331-30-3 [3][4]

Molecular Formula C9H9BrN2 [3][4]

Molecular Weight 225.09 g/mol [3]

Canonical SMILES
CN1N=C(C)C2=C1C=CC(Br)=

C2
[3]

InChI Key
FMYUTSXDZFFESE-

UHFFFAOYSA-N
[3]

Purity Typically ≥98% [5]

Storage Temperature 2-8°C [3]

Synthesis
While specific experimental protocols for the synthesis of 5-bromo-1,3-dimethyl-1H-indazole
are not detailed in the available literature, a general synthetic approach can be inferred from

related indazole syntheses. A plausible synthetic route is visualized in the workflow diagram

below. The synthesis of substituted indazoles often involves the cyclization of a suitably

substituted phenylhydrazine derivative or a related precursor.

General Synthetic Workflow

Substituted Phenylhydrazine
or other suitable precursor

Cyclization & Methylation

5-Bromo-1,3-dimethyl-1H-indazole
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Caption: A generalized workflow for the synthesis of 5-bromo-1,3-dimethyl-1H-indazole.

Applications in Research and Drug Development
Indazole derivatives are a significant class of compounds in pharmaceutical research due to

their diverse biological activities.[1][2] While specific studies on 5-bromo-1,3-dimethyl-1H-
indazole are limited, its structural similarity to other biologically active indazoles suggests its

potential as an intermediate in the synthesis of novel therapeutic agents.

The bromine atom at the 5-position provides a reactive handle for further chemical

modifications, such as cross-coupling reactions, allowing for the introduction of diverse

functional groups to explore structure-activity relationships (SAR).

Biological Activity
There is currently no specific information available in the public domain regarding the biological

activity or signaling pathways associated with 5-bromo-1,3-dimethyl-1H-indazole. However,

the broader class of indazole derivatives has been investigated for various therapeutic

applications, including:

Anti-tumor activity: Many indazole-containing compounds have been explored as kinase

inhibitors and anti-proliferative agents.[1][2]

Analgesic and anti-inflammatory effects: Certain indazole derivatives have shown promise in

modulating inflammatory pathways.[1]

Synthetic Cannabinoid Receptor Agonists: Some halogenated indazole derivatives have

been identified as synthetic cannabinoid receptor agonists.[6]

Further research is required to determine the specific biological targets and pharmacological

profile of 5-bromo-1,3-dimethyl-1H-indazole.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 5-bromo-1,3-
dimethyl-1H-indazole are not publicly available. Researchers interested in working with this
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compound would need to develop their own methods based on general organic synthesis

techniques and analytical procedures for related heterocyclic compounds. Standard techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and

High-Performance Liquid Chromatography (HPLC) would be essential for its characterization.

[7]

Safety and Handling
As with any chemical reagent, 5-bromo-1,3-dimethyl-1H-indazole should be handled with

appropriate safety precautions in a well-ventilated laboratory. Personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn. For detailed safety

information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
5-Bromo-1,3-dimethyl-1H-indazole is a chemical intermediate with potential for use in the

synthesis of more complex molecules for drug discovery and development. While specific

biological data and detailed experimental protocols are not yet available, its structural features

make it an attractive starting point for medicinal chemistry programs targeting a variety of

diseases. Further investigation is warranted to fully elucidate its chemical reactivity and

pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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